Cas no 1211541-29-5 (3-bromo-5-methoxypyridine-4-carboxylic acid)

• Product Name: 3-bromo-5-methoxypyridine-4-carboxylic acid
• CAS No: 1211541-29-5
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• MDL: MFCD13185811
• CID: 4914210
• PubChem ID: 84048699
• Update Time: 2025-06-26

3-bromo-5-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methoxy-4-pyridinecarboxylic acid
• 3-Bromo-5-methoxypyridine-4-carboxylic acid
• 3-bromo-5-methoxypyridine-4-carboxylic acid

• MDL： MFCD13185811
• Inchi： 1S/C7H6BrNO3/c1-12-5-3-9-2-4(8)6(5)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： SKOJBHRMFGVISP-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 1
• Topological Polar Surface Area: 59.4

Additional information on 3-bromo-5-methoxypyridine-4-carboxylic acid

Introduction to 3-bromo-5-methoxypyridine-4-carboxylic acid (CAS No: 1211541-29-5)

3-bromo-5-methoxypyridine-4-carboxylic acid, identified by the CAS number 1211541-29-5, is a significant intermediate in the realm of pharmaceutical and chemical synthesis. This compound, featuring a pyridine core with bromine and methoxy substituents, has garnered considerable attention due to its versatile applications in drug development and material science. The structural attributes of this molecule make it a valuable building block for synthesizing a variety of bioactive molecules, particularly in the context of medicinal chemistry.

The pyridine ring is a cornerstone in organic chemistry, renowned for its role as a pharmacophore in numerous therapeutic agents. The presence of both bromine and methoxy groups on the pyridine scaffold enhances the reactivity of 3-bromo-5-methoxypyridine-4-carboxylic acid, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. These properties have made it a staple in the synthetic chemist's arsenal, particularly for constructing complex heterocyclic compounds.

In recent years, there has been a surge in research focused on developing novel treatments for various diseases, including cancer, infectious diseases, and neurological disorders. 3-bromo-5-methoxypyridine-4-carboxylic acid has emerged as a key intermediate in the synthesis of several promising drug candidates. For instance, its derivatives have been explored as inhibitors of kinases and other enzymes implicated in disease pathways. The bromine atom, in particular, serves as an excellent handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups at specific positions on the pyridine ring.

One notable application of 3-bromo-5-methoxypyridine-4-carboxylic acid is in the synthesis of small-molecule modulators of protein-protein interactions. These interactions are critical for numerous cellular processes and are often disrupted in disease states. By designing molecules that selectively bind to target proteins, researchers can modulate these interactions to restore normal cellular function. The structural flexibility offered by 3-bromo-5-methoxypyridine-4-carboxylic acid allows chemists to fine-tune the properties of their synthetic products, making it an indispensable tool in this field.

Furthermore, the compound has found utility in materials science, particularly in the development of organic electronic materials. Pyridine-based compounds are known for their electron-deficient properties, which make them suitable for use as electron transport materials in organic light-emitting diodes (OLEDs) and other electronic devices. The brominated derivatives of pyridine can be further functionalized to improve their solubility and processability, enhancing their performance in these applications.

The synthesis of 3-bromo-5-methoxypyridine-4-carboxylic acid typically involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation and methylation reactions on pre-existing pyridine derivatives. Advances in catalytic methods have significantly improved the efficiency of these transformations, making it possible to produce larger quantities of the compound for industrial applications.

In conclusion, 3-bromo-5-methoxypyridine-4-carboxylic acid (CAS No: 1211541-29-5) is a versatile and highly valuable compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an ideal candidate for further chemical modifications, enabling the development of novel drugs and advanced materials. As research continues to uncover new uses for this compound, its importance is likely to grow even further.